4-Amino-3-(pyridin-3-yl)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Amino-3-(pyridin-3-yl)butanoic acid is a chemical compound with the molecular formula C9H12N2O2 . It is also known as 4-(3-Pyridinyl)butanoic acid .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C9H12N2O2/c10-5-8(4-9(12)13)7-2-1-3-11-6-7/h1-3,6,8H,4-5,10H2,(H,12,13) . The molecular weight of this compound is 180.21 .Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 180.21 . The InChI code for this compound is 1S/C9H12N2O2/c10-5-8(4-9(12)13)7-2-1-3-11-6-7/h1-3,6,8H,4-5,10H2,(H,12,13) .Scientific Research Applications
Molecular and Crystal Structure Analysis
4-Amino-3-(pyridin-3-yl)butanoic acid, also known as N-(pyridin-3-yl)-succinamic acid, has been studied for its molecular and crystal structure. Single crystal X-ray diffraction studies reveal details about its molecular structure, featuring strong O-H…N hydrogen bonds and C-H…O interactions, resulting in a three-dimensional supramolecular structure (Naveen et al., 2016).
Synthesis of N-acyl-2-pyrrolidinones
Research has been conducted on the synthesis of N-acyl-2-pyrrolidinones from GABA derivatives, including the use of 4-[(pyridine-3-carbonyl)-amino]butanoic acid. This synthesis involves cyclization and employs different methods for generating these compounds (Rekatas, Demopoulos, & Kourounakis, 1996).
Preparation of β-hydroxy-α-amino Acid
The compound has been used in the preparation of chiral β-hydroxy-α-amino acids, key intermediates in the synthesis of developmental drug candidates. The study involves the use of d-threonine aldolase enzymes for catalyzing the synthesis, contributing to high yield and purity (Goldberg et al., 2015).
Antimicrobial Activity Studies
Research includes the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide, evaluating their antimicrobial activities. Compounds synthesized showed good or moderate antimicrobial activity (Bayrak et al., 2009).
Potential Therapeutic Applications
Studies have synthesized 3-aryl(pyrrolidin-1-yl)butanoic acids, investigating their affinity against various integrins, identifying potential therapeutic agents for conditions like idiopathic pulmonary fibrosis (Procopiou et al., 2018).
Supramolecular Synthons in Crystal Structures
Investigations on the crystal structures of N-(aryl)-succinamic acids, including 4-oxo-4-(pyridin-2-ylamino)butanoic acid, have been conducted. This involves studying the supramolecular synthons in these crystals and analyzing their Hirshfeld surfaces (PrakashShet et al., 2018).
Mechanism of Action
Mode of Action
Compounds containing similar structures have been shown to exhibit antiviral activity . The specific interactions with its targets and the resulting changes are yet to be elucidated.
Result of Action
Compounds with similar structures have shown antiviral activity . More research is needed to describe the specific effects of this compound.
Biochemical Analysis
Biochemical Properties
4-Amino-3-(pyridin-3-yl)butanoic acid plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with certain amino acid transporters and enzymes involved in metabolic pathways . These interactions are crucial for understanding the compound’s role in cellular metabolism and its potential therapeutic applications.
Cellular Effects
The effects of this compound on different cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, it can affect the expression of genes involved in metabolic pathways and alter the activity of key signaling molecules, thereby impacting cellular homeostasis and function.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of its interaction . These interactions can lead to changes in gene expression and modulation of metabolic pathways, highlighting the compound’s potential as a therapeutic agent.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that it remains stable under certain conditions, but its activity can diminish over time due to degradation processes.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, while higher doses can lead to toxic or adverse effects . Understanding the dosage thresholds is essential for determining the compound’s therapeutic window and safety profile.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels . These interactions are crucial for maintaining cellular energy balance and metabolic homeostasis.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These mechanisms ensure the compound’s proper localization and accumulation, which are essential for its biological activity.
Subcellular Localization
This compound exhibits specific subcellular localization patterns. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is critical for its function and interaction with other biomolecules.
Properties
IUPAC Name |
4-amino-3-pyridin-3-ylbutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c10-5-8(4-9(12)13)7-2-1-3-11-6-7/h1-3,6,8H,4-5,10H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOTYFCGIRRDDDU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(CC(=O)O)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.